2,6-dichloro-4-(1H-imidazol-2-yl)aniline

• IUPAC Name: 2,6-dichloro-4-(1H-imidazol-2-yl)aniline
• InChI: InChI=1S/C9H7Cl2N3/c10-6-3-5(4-7(11)8(6)12)9-13-1-2-14-9/h1-4H,12H2,(H,13,14)
• InChI Key: KLMXUIXOFFGDBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N1)C2=CC(=C(C(=C2)Cl)N)Cl
• Molecular Formula: C9H7Cl2N3
• Molecular Weight: 228.07 g/mol

Description

“2,6-dichloro-4-(1H-imidazol-2-yl)aniline” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in many functional molecules.

Synthesis Analysis

The synthesis of imidazole-containing compounds has seen significant advances, with a focus on the regiocontrolled synthesis of substituted imidazoles. One method involves the cyclization of amido-nitriles to form disubstituted imidazoles. This reaction proceeds via nickel-catalysed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole-containing compounds are known for their versatility in chemical reactions. They are key components in functional molecules used in a variety of applications, including pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, showing both acidic and basic properties.

Scientific Research Applications

Therapeutic Potential

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Antimicrobial Activity

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Antihistaminic Agent

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Antiulcer Agent

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Antihelmintic Agent

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Antinematodal Agent

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Antiprotozoal and Antibacterial Agent

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Synthesis of Functional Molecules

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Safety and Hazards

Imidazole derivatives can cause serious eye damage and may cause respiratory irritation. Therefore, it is recommended to avoid breathing dust, mist, spray, and to wash skin thoroughly after handling.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the wide range of applications to which this important heterocycle is being deployed. Therefore, expedient methods for the synthesis of imidazoles are both highly topical and necessary.

Mechanism of Action

Target of Action

It’s known that imidazole-containing compounds have a broad range of biological activities . They are the core of many natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which may influence its bioavailability.

Result of Action

Imidazole derivatives are known to have a broad range of biological activities , which suggests that they can have various molecular and cellular effects.

Action Environment

The solubility of imidazole in water and other polar solvents suggests that the compound’s action, efficacy, and stability could be influenced by the solvent environment.